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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro use of NSC 109555,

a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2). The following

sections detail its mechanism of action, recommended working concentrations derived from

published literature, and detailed protocols for key experimental assays.

Mechanism of Action
NSC 109555 functions as a selective inhibitor of Chk2, a crucial serine/threonine kinase

involved in the DNA damage response pathway.[1][2][3][4] Upon DNA damage, Chk2 is

activated, leading to cell cycle arrest to allow for DNA repair or, in cases of severe damage,

apoptosis.[1][3][4] By inhibiting Chk2, NSC 109555 can prevent this cell cycle arrest, potentially

sensitizing cancer cells to DNA-damaging agents. It has been shown to be highly selective for

Chk2 over Chk1.[5][6]
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The effective in vitro concentration of NSC 109555 varies depending on the assay type and cell

line used. The following table summarizes key quantitative data from the literature.

Assay Type
Target/Cell
Line

Effective
Concentration
(IC50)

Notes Reference

Cell-Free Kinase

Assay

Checkpoint

Kinase 2 (Chk2)
200 nM

ATP-competitive

inhibition.
[5]

In Vitro Kinase

Assay
Chk2 240 nM

Inhibition of Chk2

autophosphorylat

ion and

phosphorylation

of histone H1.[1]

[4][5]

[1][4][5]

In Vitro Kinase

Assay

Checkpoint

Kinase 1 (Chk1)
> 10 µM

Demonstrates

high selectivity

for Chk2 over

Chk1.[6]

[6]

Cell Growth

Inhibition

L1210 leukemia

cells
Not specified

Induces

autophagy.
[5]

Chemosensitizati

on

Pancreatic

Cancer Cells

(MIA PaCa-2,

CFPAC-1,

PANC-1, BxPC-

3)

1,250 nM (1.25

µM)

Potentiates

gemcitabine-

induced

cytotoxicity.

[5]

Apoptosis

Induction
MIA PaCa-2 cells 5 µM

Used in

combination with

0.5 µM

gemcitabine to

enhance

apoptotic cell

death.

[7]
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Signaling Pathway
NSC 109555 targets the ATM-Chk2 signaling pathway, which is a critical component of the

cellular response to DNA damage.

DNA Damage

ATM
(Ataxia-Telangiectasia Mutated)

activates

Chk2
(Checkpoint Kinase 2)

phosphorylates &
activates

Cell Cycle Arrest
(G2/M Checkpoint)

induces

Apoptosis

can lead to

NSC 109555

inhibits

Click to download full resolution via product page

NSC 109555 inhibits Chk2 in the DNA damage response pathway.

Experimental Protocols
The following are detailed protocols for common in vitro assays used to characterize the effects

of NSC 109555.

Protocol 1: In Vitro Chk2 Kinase Assay
This protocol is designed to determine the IC50 of NSC 109555 against Chk2 in a cell-free

system.

Materials:
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Recombinant human Chk2 enzyme

Histone H1 (as substrate)

ATP, [γ-32P]ATP

NSC 109555 (dissolved in DMSO)

Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

Phosphocellulose paper

Scintillation counter

Procedure:

Prepare serial dilutions of NSC 109555 in DMSO. The final DMSO concentration in the

assay should be kept constant (e.g., 1%).

In a microcentrifuge tube, combine the kinase reaction buffer, recombinant Chk2 enzyme,

and histone H1 substrate.

Add the desired concentration of NSC 109555 or DMSO (vehicle control) to the reaction

mixture.

Initiate the kinase reaction by adding ATP and a tracer amount of [γ-32P]ATP.

Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).

Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

Wash the phosphocellulose paper extensively with phosphoric acid to remove

unincorporated [γ-32P]ATP.

Measure the amount of incorporated radioactivity using a scintillation counter.

Calculate the percentage of Chk2 inhibition for each NSC 109555 concentration and

determine the IC50 value.
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Protocol 2: Cell Viability and Chemosensitization Assay
(MTT Assay)
This protocol assesses the effect of NSC 109555 on cell viability and its ability to sensitize

cancer cells to a chemotherapeutic agent like gemcitabine.

Materials:

Pancreatic cancer cell lines (e.g., MIA PaCa-2)

Complete cell culture medium (e.g., DMEM with 10% FBS)

NSC 109555 (stock solution in DMSO)

Gemcitabine (stock solution in sterile water or PBS)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well plates

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with various concentrations of NSC 109555 alone, gemcitabine alone, or a

combination of both. Include a vehicle control (DMSO). A common concentration for NSC
109555 in combination studies is 1.25 µM.[5]

Incubate the cells for a specified period (e.g., 48-72 hours).

Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to

convert MTT to formazan crystals.

Remove the medium and add solubilization buffer to dissolve the formazan crystals.
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Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 3: Apoptosis Analysis by Western Blot for
PARP Cleavage
This protocol determines the induction of apoptosis by examining the cleavage of Poly (ADP-

ribose) polymerase (PARP), a hallmark of apoptosis.

Materials:

MIA PaCa-2 cells

NSC 109555

Gemcitabine

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody against PARP (recognizing both full-length and cleaved forms)

Primary antibody against a loading control (e.g., α-tubulin or β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Experimental Workflow:
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Cell Culture & Treatment

Protein Extraction & Quantification

Western Blot Analysis

Seed MIA PaCa-2 cells

Treat with NSC 109555 (5 µM)
 +/- Gemcitabine (0.5 µM) for 48h

Lyse cells in RIPA buffer

Quantify protein concentration (BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to PVDF membrane

Block membrane

Incubate with primary antibodies
(anti-PARP, anti-loading control)

Incubate with HRP-conjugated
secondary antibody

Detect signal with
chemiluminescent substrate

Click to download full resolution via product page

Workflow for detecting apoptosis via PARP cleavage.
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Procedure:

Culture and treat MIA PaCa-2 cells as described in the workflow diagram.[7]

After treatment, harvest the cells and lyse them using RIPA buffer.

Determine the protein concentration of the lysates using a BCA assay.

Denature equal amounts of protein from each sample and separate them by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Block the membrane to prevent non-specific antibody binding.

Incubate the membrane with the primary antibody against PARP overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the protein bands using a chemiluminescent substrate and an imaging system. The

appearance of a cleaved PARP fragment (approximately 89 kDa) indicates apoptosis.

Re-probe the membrane with an antibody against a loading control to ensure equal protein

loading.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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